Cas no 61220-35-7 ((1-Benzylpiperidin-4-yl)urea)

• Product Name: (1-Benzylpiperidin-4-yl)urea
• CAS No: 61220-35-7
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• MDL: MFCD09803352
• CID: 487864
• PubChem ID: 15572647
• Update Time: 2025-11-01

(1-Benzylpiperidin-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, [1-(phenylmethyl)-4-piperidinyl]-
• (1-benzylpiperidin-4-yl)urea
• 1-(1-benzylpiperidin-4-yl)urea
• AKOS000155936
• Z198194802
• FT-0758505
• EN300-82664
• SCHEMBL5230894
• N-(1-Benzylpiperidin-4-yl)urea
• DTXSID00574610
• 61220-35-7
• (1-Benzylpiperidin-4-yl)urea

• MDL： MFCD09803352
• Inchi： 1S/C13H19N3O/c14-13(17)15-12-6-8-16(9-7-12)10-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H3,14,15,17)
• InChI Key： OGDDDXCCTAQTJC-UHFFFAOYSA-N
• SMILES： O=C(N)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 233.15297
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36

(1-Benzylpiperidin-4-yl)urea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (1-Benzylpiperidin-4-yl)urea

Comprehensive Overview of (1-Benzylpiperidin-4-yl)urea (CAS No. 61220-35-7): Properties, Applications, and Research Insights

(1-Benzylpiperidin-4-yl)urea, identified by its CAS number 61220-35-7, is a specialized organic compound with a unique structural framework combining a benzylpiperidine moiety and a urea functional group. This molecular architecture endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and biochemical research. The compound's systematic name, 1-benzyl-4-ureidopiperidine, reflects its precise chemical configuration, which is critical for understanding its reactivity and potential applications.

In recent years, the demand for piperidine derivatives like (1-Benzylpiperidin-4-yl)urea has surged due to their versatility in drug discovery. Researchers frequently explore its role as a scaffold for kinase inhibitors or GPCR modulators, aligning with trends in targeted therapy development. The compound's urea linkage is particularly noteworthy, as it often enhances hydrogen-bonding interactions with biological targets, a feature leveraged in rational drug design. Online searches for "urea-based bioactive compounds" or "benzylpiperidine applications" highlight growing curiosity about its mechanistic potential.

The synthesis of CAS 61220-35-7 typically involves the reaction of 1-benzylpiperidin-4-amine with an isocyanate derivative, a process optimized for high yield and purity. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its structural integrity, addressing common queries about "how to validate (1-Benzylpiperidin-4-yl)urea purity." Its solubility profile—moderate in polar organic solvents but limited in water—makes it suitable for formulations requiring controlled release, a topic frequently discussed in pharmaceutical forums.

Beyond pharmaceuticals, (1-Benzylpiperidin-4-yl)urea has garnered attention in material science for designing supramolecular assemblies. Its ability to form hydrogen-bonded networks is exploited in creating functional materials, resonating with searches for "urea derivatives in nanotechnology." Environmental stability studies indicate low ecotoxicity, addressing sustainability concerns—a hotspot in modern chemical research.

Ongoing investigations focus on optimizing the compound's bioavailability and metabolic stability, key challenges noted in preclinical studies. Collaborative efforts between academia and industry aim to expand its utility, reflecting the compound's alignment with the "green chemistry" movement. As interest in structure-activity relationships (SAR) grows, 61220-35-7 remains a promising candidate for further innovation.